Cas no 2138082-73-0 (1-(5-Hydroxy-2-propylcyclohexyl)-1,4-dihydropyridin-4-one)

• Product name: 1-(5-Hydroxy-2-propylcyclohexyl)-1,4-dihydropyridin-4-one
• CAS No: 2138082-73-0
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6089456
• PubChem ID: 165499434

1-(5-Hydroxy-2-propylcyclohexyl)-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• EN300-1160678
• 1-(5-hydroxy-2-propylcyclohexyl)-1,4-dihydropyridin-4-one
• 2138082-73-0
• 1-(5-Hydroxy-2-propylcyclohexyl)-1,4-dihydropyridin-4-one

• Inchi： 1S/C14H21NO2/c1-2-3-11-4-5-13(17)10-14(11)15-8-6-12(16)7-9-15/h6-9,11,13-14,17H,2-5,10H2,1H3
• InChI Key： CHBQUXUQOLZWHP-UHFFFAOYSA-N
• SMILES： OC1CCC(CCC)C(C1)N1C=CC(C=C1)=O

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-(5-Hydroxy-2-propylcyclohexyl)-1,4-dihydropyridin-4-one

Research Briefing on 1-(5-Hydroxy-2-propylcyclohexyl)-1,4-dihydropyridin-4-one (CAS: 2138082-73-0)

1-(5-Hydroxy-2-propylcyclohexyl)-1,4-dihydropyridin-4-one (CAS: 2138082-73-0) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclohexyl and dihydropyridinone structural motifs, has shown promising potential in various therapeutic applications. The purpose of this research briefing is to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the synthetic pathways for 1-(5-Hydroxy-2-propylcyclohexyl)-1,4-dihydropyridin-4-one, emphasizing its efficient production through multi-step organic reactions. The compound's structural complexity necessitates precise control over reaction conditions to achieve high yields and purity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. These synthetic advancements are crucial for ensuring the compound's availability for further biological and pharmacological studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-(5-Hydroxy-2-propylcyclohexyl)-1,4-dihydropyridin-4-one exhibits significant interactions with specific cellular targets, particularly those involved in inflammatory pathways. The compound's ability to modulate key enzymes and receptors suggests its potential as a therapeutic agent for inflammatory diseases. Additionally, its unique chemical structure may offer advantages in terms of bioavailability and metabolic stability, which are critical factors in drug development.

Further investigations into the compound's mechanism of action have revealed its potential as an inhibitor of certain kinases and proteases, which are often implicated in cancer and neurodegenerative diseases. These findings open new avenues for exploring its use in oncology and neurology. However, more extensive in vivo studies are required to validate these preliminary results and assess the compound's safety and efficacy in animal models.

Despite the promising early results, challenges remain in the development of 1-(5-Hydroxy-2-propylcyclohexyl)-1,4-dihydropyridin-4-one as a viable therapeutic agent. Issues such as scalability of synthesis, pharmacokinetics, and potential toxicity need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 1-(5-Hydroxy-2-propylcyclohexyl)-1,4-dihydropyridin-4-one (CAS: 2138082-73-0) represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and preliminary biological activities warrant continued research to fully elucidate its therapeutic potential. This briefing underscores the importance of interdisciplinary collaboration and advanced analytical techniques in the development of novel chemical entities for medical applications.